Cas no 107912-94-7 (Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI))

• Product Name: Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)
• CAS No: 107912-94-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 127737
• Update Time: 2024-01-25

Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)
• Cyclopropanecarboxamide, 2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)

• Inchi： 1S/C8H15NO/c1-8(2,3)6-4-5(6)7(9)10/h5-6H,4H2,1-3H3,(H2,9,10)/t5-,6-/m1/s1
• InChI Key： CIZQVXZEWPPQFW-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(N)=O)C[C@H]1C(C)(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 255.6±7.0 °C(Predicted)
• PSA: 43.09
• pka: 16.61±0.40(Predicted)